Ripostatin B

• Molecular Formula: C30H40O6
• Molecular Weight: 496.6 g/mol
• IUPAC Name: 2-[(3E,6E,9E,12R,14S)-12-hydroxy-14-[(E,2R)-2-hydroxy-5-methyl-7-phenylhept-5-enyl]-10-methyl-2-oxo-1-oxacyclotetradeca-3,6,9-trien-4-yl]acetic acid
• InChI: InChI=1S/C30H40O6/c1-22(13-15-24-10-6-4-7-11-24)14-16-26(31)20-28-21-27(32)17-23(2)9-5-3-8-12-25(18-29(33)34)19-30(35)36-28/h3-4,6-11,13,19,26-28,31-32H,5,12,14-18,20-21H2,1-2H3,(H,33,34)/b8-3+,22-13+,23-9+,25-19+/t26-,27-,28+/m1/s1
• InChI Key: FFFWIYTVZAPFFC-TTXNTIIMSA-N
• Isomeric SMILES: C/C/1=C\C/C=C/C/C(=C\C(=O)O[C@H](C[C@@H](C1)O)C[C@@H](CC/C(=C/CC2=CC=CC=C2)/C)O)/CC(=O)O
• Canonical SMILES: CC1=CCC=CCC(=CC(=O)OC(CC(C1)O)CC(CCC(=CCC2=CC=CC=C2)C)O)CC(=O)O
• Synonyms: ripostatin B

Description

Ripostatin B is a natural product found in Sorangium cellulosum with data available.

Scientific Research Applications

Antibacterial Activity and RNA Polymerase Inhibition

• Ripostatin B, a myxobacterial natural product, is a 14-membered macrolide acting as an inhibitor of bacterial RNA polymerase. It is distinct in mechanism from rifamycin-derived RNA-polymerase inhibitors used for tuberculosis treatment (Glaus et al., 2018). It demonstrates antibacterial activity against efflux-deficient Escherichia coli but is inactive against Mycobacterium tuberculosis, despite significant in vitro inhibition of M. tuberculosis RNA-polymerase (Glaus et al., 2018).

Synthesis and Structural Analysis

• The total synthesis of this compound has been achieved, featuring a challenging doubly skipped triene motif within its macrolactone ring. Key steps in the synthesis included a Paterson aldol reaction and a high-yielding ring-closing metathesis (Glaus & Altmann, 2013). This synthesis allows for further studies on this compound's structure and function.

Derivatives and Analogues for Antibacterial Applications

• Novel analogues of ripostatins have been synthesized, focusing on modifications to enhance their antibacterial properties. These analogues serve as starting points for new anti-infective agents with a novel mode of action (Tang et al., 2014). Structure-activity relationships indicate the importance of specific molecular features for ripostatin's activity.

Biosynthetic Mechanisms

• The biosynthetic gene cluster of ripostatin has been characterized, revealing a unique polyketide synthase (PKS) hybrid cluster. This study provides insight into the biosynthetic pathways and molecular mechanisms underlying ripostatin production (Fu et al., 2017).

Antibiotic Properties and RNA Polymerase Inhibition

• Ripostatin, isolated from Sorangium cellulosum, shows antibiotic activity, particularly against Staphylococcus aureus. Its mode of action involves inhibiting eubacterial RNA polymerase, offering a potential pathway for novel antibiotic development (Irschik et al., 1995).